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Compound of Interest

Compound Name: 3,4-Dimethoxynitrobenzene

Cat. No.: B134838 Get Quote

This guide provides immediate, essential safety and logistical information for the handling of

3,4-Dimethoxynitrobenzene (CAS No. 709-09-1). It is intended for researchers, scientists,

and drug development professionals to ensure safe operational procedures, detail necessary

personal protective equipment, and outline proper disposal plans.

Hazard Identification and Safety Data Summary
3,4-Dimethoxynitrobenzene is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as toxic if swallowed and can cause skin and eye

irritation.[1] The following table summarizes key safety and physical data.
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Identifier Value Reference

Chemical Name 3,4-Dimethoxynitrobenzene [2]

Synonyms
1,2-dimethoxy-4-nitrobenzene,

4-nitroveratrole
[2]

CAS Number 709-09-1 [2]

Molecular Formula C8H9NO4 [2]

Molecular Weight 183.16 g/mol [2]

Physical Form Solid

Signal Word Warning

Hazard Statements

H301: Toxic if swallowed.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H332: Harmful if

inhaled. H335: May cause

respiratory irritation.

[2]

Occupational Exposure Limits No data available [2]

Operational and Disposal Plans
Adherence to a strict operational workflow is paramount to ensure safety when handling 3,4-
Dimethoxynitrobenzene.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling this compound.
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PPE Category Specific Recommendations Rationale

Hand Protection

Chemical-resistant gloves are

critical. For extended contact,

butyl rubber gloves are

recommended for nitro

compounds.[3] For less

intensive operations, double-

gloving with nitrile gloves may

be considered.[3] Gloves

should be inspected for

integrity before each use and

changed immediately upon

contamination.

To prevent skin contact and

absorption. Aromatic nitro

compounds can be harmful if

absorbed through the skin.[3]

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z.87.1

standards are required.[4] A

face shield should be worn

over safety glasses when there

is a risk of splashing or a

highly exothermic reaction.[4]

[5]

To protect eyes from splashes

and dust.

Skin and Body Protection

A laboratory coat (Nomex®

recommended) must be worn

and fully buttoned.[4] Full-

length pants and closed-toe

shoes are mandatory.[3] For

procedures with a higher risk

of splashing, a chemical-

resistant apron or coveralls

should be used.[3][6]

To protect skin from accidental

contact and contamination.

Respiratory Protection All work with 3,4-

Dimethoxynitrobenzene should

be conducted in a certified

chemical fume hood.[3] If

engineering controls are

To prevent inhalation of dust or

vapors, which can be harmful.

[3]
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insufficient, an air-purifying

respirator (APR) with organic

vapor cartridges is

recommended.[3][4]

Step-by-Step Handling Protocol
Preparation:

Ensure a safety shower and eyewash station are readily accessible and have been

recently tested.[3]

Verify that the chemical fume hood is functioning correctly.[3]

Assemble all necessary equipment and materials before beginning the procedure.

Don the appropriate PPE as outlined in the table above.

Handling:

Conduct all manipulations of 3,4-Dimethoxynitrobenzene within the fume hood.[3]

Avoid direct contact with skin, eyes, and clothing.[7]

Use a spatula or other appropriate tools to handle the solid material, avoiding the creation

of dust.

Keep the container tightly closed when not in use.[7][8]

Do not eat, drink, or smoke when using this product.[2]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2][8]

Clean the work area to remove any residual chemical.

Remove and properly store or dispose of contaminated PPE.
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Disposal Plan
Proper disposal of 3,4-Dimethoxynitrobenzene and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Unwanted 3,4-Dimethoxynitrobenzene should be collected as hazardous waste.[9]

Do not mix with other waste streams.[9]

Waste Container:

Use a compatible, properly sealed, and clearly labeled container with the words

"HAZARDOUS WASTE" and the chemical name.[9]

Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][8]

Contaminated PPE and cleaning materials should also be collected and disposed of as

hazardous waste.

Emergency Procedures for Accidental Exposure
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Exposure Route First Aid Measures

Ingestion

If swallowed, rinse mouth with water.[2] Do NOT

induce vomiting.[2] Call a doctor or Poison

Control Center immediately.[2] Never give

anything by mouth to an unconscious person.[2]

Inhalation

Move the victim to fresh air.[2][8] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[2]

Skin Contact

Take off contaminated clothing immediately.[2]

Wash off with soap and plenty of water.[2][8] If

skin irritation occurs, get medical

advice/attention.[8]

Eye Contact

Rinse cautiously with water for at least 15

minutes, also under the eyelids.[2][8] Remove

contact lenses, if present and easy to do, and

continue rinsing.[8] If eye irritation persists, get

medical advice/attention.[8]

Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 3,4-
Dimethoxynitrobenzene.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Disposal

Emergency Protocol

Verify Fume Hood & 
Safety Equipment

Assemble Materials

Don Appropriate PPE

Weigh/Transfer Chemical 
(Avoid Dust)

Perform Experiment

Keep Container Sealed
Accidental Exposure 

or Spill

Clean Work Area

Segregate Hazardous Waste

Dispose of Waste & 
Contaminated PPE

Wash Hands Thoroughly

Administer First Aid 
(See Table)

Use Spill Kit

Notify Supervisor

Click to download full resolution via product page

Caption: Workflow for handling 3,4-Dimethoxynitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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